Cas no 1260879-99-9 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate is a heterocyclic compound featuring a pyrazole core functionalized with a propanoic acid moiety. Its hydrated form enhances stability and solubility, making it suitable for applications in coordination chemistry and pharmaceutical intermediates. The 3,5-dimethyl substitution on the pyrazole ring contributes to steric and electronic modulation, which can influence ligand-metal interactions in catalytic systems. This compound is particularly valuable in the synthesis of metal-organic frameworks (MOFs) and as a precursor for bioactive molecules. Its well-defined structure and consistent purity ensure reliable performance in research and industrial processes.

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate structure

1260879-99-9 structure

Product Name:2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate

CAS No:1260879-99-9

MF:C₈H₁₄N₂O₃

MW:186.208362102509

MDL:MFCD12197311

CID:4583416

Update Time:2025-10-29

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate
- (2S)-2-(3,5-dimethylpyrazol-1-yl)propanoic acid
- 2-(3,5-dimethylpyrazol-1-yl)propanoic acid;hydrate
- MDL： MFCD12197311
- Inchi： 1S/C8H12N2O2.H2O/c1-5-4-6(2)10(9-5)7(3)8(11)12;/h4,7H,1-3H3,(H,11,12);1H2
- InChI Key： BRERMJSZWYNIDQ-UHFFFAOYSA-N
- SMILES： OC(C(C)N1C(C)=CC(C)=N1)=O.O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 184
Topological Polar Surface Area: 56.1

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid hydrate Pricemore >>

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